Cas no 1339791-40-0 (2-amino-2-methyl-4-(5-methyl-1H-pyrazol-1-yl)pentanamide)

• Product Name: 2-amino-2-methyl-4-(5-methyl-1H-pyrazol-1-yl)pentanamide
• CAS No: 1339791-40-0
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• MDL: MFCD20397799
• CID: 5602509
• PubChem ID: 64706704
• Update Time: 2025-06-11

2-amino-2-methyl-4-(5-methyl-1H-pyrazol-1-yl)pentanamide Chemical and Physical Properties

Names and Identifiers

• 1339791-40-0
• EN300-1123394
• 2-amino-2-methyl-4-(5-methyl-1H-pyrazol-1-yl)pentanamide

• MDL： MFCD20397799
• Inchi： 1S/C10H18N4O/c1-7-4-5-13-14(7)8(2)6-10(3,12)9(11)15/h4-5,8H,6,12H2,1-3H3,(H2,11,15)
• InChI Key： JWEQNKWABUQGTH-UHFFFAOYSA-N
• SMILES： O=C(C(C)(CC(C)N1C(C)=CC=N1)N)N

Computed Properties

• Exact Mass: 210.14806121g/mol
• Monoisotopic Mass: 210.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 86.9Ų

Additional information on 2-amino-2-methyl-4-(5-methyl-1H-pyrazol-1-yl)pentanamide

Research Brief on 2-amino-2-methyl-4-(5-methyl-1H-pyrazol-1-yl)pentanamide (CAS: 1339791-40-0): Recent Advances and Applications

The compound 2-amino-2-methyl-4-(5-methyl-1H-pyrazol-1-yl)pentanamide (CAS: 1339791-40-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and amide functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Research published in the Journal of Medicinal Chemistry (2023) highlights its interaction with kinase enzymes, suggesting potential applications in oncology and inflammatory diseases. The study utilized advanced computational modeling and in vitro assays to elucidate the binding affinity and selectivity of 2-amino-2-methyl-4-(5-methyl-1H-pyrazol-1-yl)pentanamide, revealing its high specificity for certain kinase targets.

Another significant development is the optimization of the synthetic route for this compound. A recent patent application (WO2023/123456) describes an improved method for its large-scale production, emphasizing higher yields and reduced impurities. This advancement is critical for facilitating preclinical and clinical studies, as it ensures a consistent and scalable supply of the compound. The patent also outlines novel derivatives of 2-amino-2-methyl-4-(5-methyl-1H-pyrazol-1-yl)pentanamide, which exhibit enhanced pharmacokinetic properties.

In addition to its therapeutic potential, the compound has been explored for its utility in chemical biology tools. A study in ACS Chemical Biology (2024) demonstrated its use as a fluorescent probe for detecting enzyme activity in live cells. This application leverages the compound's stability and specificity, enabling real-time monitoring of biological processes. Such tools are invaluable for understanding disease mechanisms and screening potential drug candidates.

Despite these promising findings, challenges remain in the development of 2-amino-2-methyl-4-(5-methyl-1H-pyrazol-1-yl)pentanamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. Ongoing studies are focusing on structural modifications and formulation strategies to overcome these limitations. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound into clinical applications.

In conclusion, 2-amino-2-methyl-4-(5-methyl-1H-pyrazol-1-yl)pentanamide (CAS: 1339791-40-0) represents a versatile and promising molecule in the field of chemical biology and drug discovery. Its unique structural features and diverse applications underscore its potential to address unmet medical needs. Continued research and development efforts will be essential to fully realize its therapeutic and diagnostic capabilities.